Trifluoromethanesulfonic acid cyclopentylmethyl ester

• Molecular Formula: C7H11F3O3S
• Molecular Weight: 232.22 g/mol
• IUPAC Name: cyclopentylmethyl trifluoromethanesulfonate
• InChI: InChI=1S/C7H11F3O3S/c8-7(9,10)14(11,12)13-5-6-3-1-2-4-6/h6H,1-5H2
• InChI Key: AZWCSSHFRRFARL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)COS(=O)(=O)C(F)(F)F

Description

Trifluoromethanesulfonic acid cyclopentylmethyl ester is a useful research compound. Its molecular formula is C7H11F3O3S and its molecular weight is 232.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoromethanesulfonic anhydride (6.72 mL, 39.94 mmol) is dissolved in DCM (40 mL) and cooled to −40° C. To this is added dropwise cyclopentanemethanol (4.00 g, 39.94 mmol) dissolved in DCM (10 mL) and anhydrous pyridine (3.23 mL, 39.94 mmol). The reaction is stirred at −40° C. for 45 min. The reaction is diluted with hexanes (30 mL) and run through a plug of silica using hexanes (300 mL) as the eluent. Concentration without heating gives trifluoromethanesulfonic acid cyclopentylmethyl ester as a clear, colorless oil that is used immediately.